molecular formula C16H20N4O2S B379758 2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-[4-(1-piperidinyl)phenyl]acetamide CAS No. 305373-34-6

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-[4-(1-piperidinyl)phenyl]acetamide

Cat. No. B379758
CAS RN: 305373-34-6
M. Wt: 332.4g/mol
InChI Key: SPZWHCREYFEFIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-imino-4-oxo-1,3-thiazolidin-5-yl)-N-[4-(1-piperidinyl)phenyl]acetamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as PIT, and it has been found to exhibit a wide range of biological activities. In

Scientific Research Applications

Antifibrotic and Anticancer Activity

One study focused on the synthesis and evaluation of amino(imino)thiazolidinone derivatives for their antifibrotic and anticancer activities. A series of thiazolidinone derivatives showed significant antifibrotic activity without possessing anticancer effects, suggesting these compounds as candidates for further testing in antifibrotic therapies (Kaminskyy et al., 2016).

Antibacterial and Antifungal Agents

Several studies have synthesized thiazolidinone derivatives and evaluated them for their antimicrobial properties. These compounds demonstrated moderate to good antibacterial activity against both gram-positive and gram-negative bacteria, as well as antifungal activity against various fungal strains (Desai et al., 2008), (Baviskar et al., 2013), (Kumar et al., 2012).

Antifungal Activity

Research on 2-imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and their derivatives has highlighted their fungicidal effects against agricultural fungi, showcasing the potential of these compounds in addressing fungal threats in agriculture (Liu et al., 2000).

Aldose Reductase Inhibition

A study on thiazolidin-4-one derivatives containing the piperidinyl moiety investigated their inhibition of aldose reductase, an enzyme involved in diabetic complications. Some synthesized compounds were identified as suitable inhibitors, suggesting a pathway for future modifications to enhance their efficacy (Areal et al., 2012).

Synthesis and Reactivity

Several studies have detailed the synthesis of novel thiazolidinone derivatives and explored their chemical reactivity. This includes the creation of compounds with potential applications in materials science and as intermediates for further chemical modifications (Khalil et al., 2017), (Mahmoud et al., 2011).

properties

IUPAC Name

2-(2-amino-4-oxo-1,3-thiazol-5-yl)-N-(4-piperidin-1-ylphenyl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20N4O2S/c17-16-19-15(22)13(23-16)10-14(21)18-11-4-6-12(7-5-11)20-8-2-1-3-9-20/h4-7,13H,1-3,8-10H2,(H,18,21)(H2,17,19,22)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SPZWHCREYFEFIE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C2=CC=C(C=C2)NC(=O)CC3C(=O)N=C(S3)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20N4O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.